5-bromo-N-(4-methoxy-2-nitrophenyl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(4-methoxy-2-nitrophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H9BrN2O4S/c1-19-7-2-3-8(9(6-7)15(17)18)14-12(16)10-4-5-11(13)20-10/h2-6H,1H3,(H,14,16)
• InChI Key: ZJEBSJAVBCAISW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=C(S2)Br)[N+](=O)[O-]
• Molecular Formula: C12H9BrN2O4S
• Molecular Weight: 357.18 g/mol

Description

5-bromo-N-(4-methoxy-2-nitrophenyl)thiophene-2-carboxamide is a chemical compound used in scientific research. It is also known as BNTX and is a selective antagonist of the α7 nicotinic acetylcholine receptor. This compound has been studied for its potential therapeutic applications in a variety of conditions, including Alzheimer's disease, schizophrenia, and anxiety.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis Techniques

The synthesis of benzo[b]thiophenes, which share structural similarities with the compound , can be achieved through acid-catalyzed cyclization of thiophenylacetals and ketones. This method demonstrates efficiency over traditional procedures by utilizing lower temperatures and a limited amount of polyphosphoric acid, suggesting a potentially applicable technique for synthesizing related compounds like 5-bromo-N-(4-methoxy-2-nitrophenyl)thiophene-2-carboxamide (Pié & Marnett, 1988).

Chemical Reactions and Stability

The reactivity of thiophene derivatives, particularly those substituted with bromo and nitro groups, has been explored in various chemical environments. Studies on the kinetics of reactions with nucleophiles in methanol reveal insights into the chemical behavior of such compounds, indicating potential pathways for further functionalization or application in synthetic chemistry (Consiglio et al., 1982).

Potential Applications

Optical and Photophysical Properties

Research into the postfunctionalization of polythiophenes has shown that substituents like bromo and nitro groups can significantly influence the optical and photophysical properties of these materials. Such modifications have implications for developing materials with tailored fluorescence yields and solid-state emissions, hinting at potential applications in optoelectronics and sensory technologies (Li, Vamvounis, & Holdcroft, 2002).

Photostabilization of Polymers

Thiophene derivatives, including those with bromo substituents, have been synthesized and evaluated for their capacity to reduce the photodegradation of poly(vinyl chloride) films. This suggests that compounds like 5-bromo-N-(4-methoxy-2-nitrophenyl)thiophene-2-carboxamide could potentially be explored as photostabilizers for various polymeric materials, contributing to the development of materials with enhanced durability against UV radiation (Balakit et al., 2015).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

Mode of Action

Similar compounds, such as indole derivatives, have been shown to interact with their targets, leading to changes in cellular processes . For instance, some indole derivatives have shown inhibitory activity against influenza A .

Biochemical Pathways

Related compounds, such as indole derivatives, have been found to influence a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Similar compounds, such as indole derivatives, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .